(E)-4-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid

• IUPAC Name: (E)-4-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H13NO4/c12-8(1-2-9(13)14)11-4-6-3-7(5-11)10(6)15/h1-2,6-7,10,15H,3-5H2,(H,13,14)/b2-1+
• InChI Key: RITQLOPBNTYCPG-OWOJBTEDSA-N
• Canonical SMILES: C1C2CN(CC1C2O)C(=O)C=CC(=O)O
• Isomeric SMILES: C1C2CN(CC1C2O)C(=O)/C=C/C(=O)O
• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol

Description

(E)-4-(6-hydroxy-3-azabicyclo[3.1.1]heptan-3-yl)-4-oxobut-2-enoic acid, commonly referred to as E4-HAB, is an organic acid with a wide range of applications in the scientific and medical fields. In particular, it is used in the synthesis of a variety of compounds, including pharmaceuticals, and has been studied for its potential biochemical and physiological effects.

Scientific Research Applications

E4-HAB has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of enzyme kinetics, and the investigation of the effect of fatty acids on cell membrane structure. It has also been used in the development of new drugs, such as antifungal agents, and in the study of the mechanisms of action of drugs.

Mechanism of Action

Target of action

The compound contains a 3-azabicyclo[3.1.1]heptane core , which is a central structure in the family of tropane alkaloids . Tropane alkaloids are known to interact with various targets, including neurotransmitter receptors in the nervous system .

Biochemical pathways

The compound’s impact on biochemical pathways would depend on its specific targets. For instance, if it targets neurotransmitter receptors, it could influence neurotransmission and related signaling pathways .

Result of action

The molecular and cellular effects of the compound would depend on its specific targets and mode of action. For example, modulation of neurotransmitter receptors could alter neuronal activity and potentially influence behavior .

Advantages and Limitations for Lab Experiments

The use of E4-HAB in laboratory experiments has several advantages. It is a relatively inexpensive compound, and can be easily synthesized in the laboratory. It is also a relatively stable compound, and can be stored for long periods of time without significant degradation. However, it should be noted that the synthesis of E4-HAB requires the use of a strong acid, such as sulfuric acid, and that the reaction is highly exothermic and must be carefully monitored and controlled.

Future Directions

The potential applications of E4-HAB are numerous and varied. Further research is needed to better understand the biochemical and physiological effects of this compound, and to develop new methods for its synthesis and use. Additionally, further research is needed to investigate the potential therapeutic applications of E4-HAB, including its use as an anti-inflammatory agent, and its potential use in the treatment of metabolic disorders. Finally, further research is needed to explore the potential of E4-HAB in the development of new drugs and drug delivery systems.